4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-amino-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C8H14N4O/c1-3-4-5-6(9)7(8(10)13)12(2)11-5/h3-4,9H2,1-2H3,(H2,10,13)
• InChI Key: PZMXDLWWQHYXGY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN(C(=C1N)C(=O)N)C
• Molecular Formula: C8H14N4O
• DSSTOX Substance ID: DTXSID10391592
• Molecular Weight: 182.22 g/mol
• CAS No.: 139756-02-8

Description

4-amino-1-methyl-3-propylpyrazole-5-carboxamide is a multi-substituted pyrazolecarboxamide used in the industrial synthesis of sildenafil. It is a member of pyrazoles and a monocarboxylic acid amide.

Scientific Research Applications

Synthesis and Structural Applications

• Modified Synthesis Techniques : This compound has been used in the modified synthesis of various substituted pyrazolo[4,3‐d]pyrimidin‐7‐ones. The use of microwave irradiation in synthesis resulted in excellent yields in a very short time (Khan et al., 2005).

• Synthesis of Derivatives : It also plays a role in the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which were further evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan, Hafez, & Osman, 2014).

• Antitumor Activity Studies : The compound is instrumental in synthesizing pyrazolo[1,5-a]-pyrimidine derivatives and Schiff bases, used in antitumor activity studies against various human cancer cell lines (Hafez et al., 2013).

• Facile Synthesis of Pyrazolo[4,3-d]pyrimidin-7-ones : It has been utilized in the facile synthesis of 1-methyl-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-7-ones with various aryl substituents (Maruthikumar & Rao, 2003).

• Chemical Reactivity as a Building Block : This compound is a key building block in the synthesis of polyfunctionalized heterocyclic compounds with pharmacological interest (El‐Mekabaty, 2014).

• Crystal Structure Analysis : The compound has been used in the crystal structure analysis of various derivatives, contributing to a deeper understanding of molecular interactions and formations (Rambabu et al., 2011).

Biological and Pharmacological Applications

• Antitumor and Antiviral Activities : Derivatives of 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide have shown potential antitumor and antiviral activities. For instance, certain compounds have demonstrated significant inactivation effects against tobacco mosaic virus (Zhang et al., 2012).

• Anticancer Agent Synthesis and mTOR Inhibition : It has been used in the synthesis of 1H-pyrazolo[4,3-d]pyrimidin-7(6H)-ones, which were evaluated as anticancer agents and found to inhibit mTOR with nanomolar potency, showing potential in cancer treatment (Reddy et al., 2014).

• Antibacterial Activity : Aminoazoles, including derivatives of this compound, have been evaluated for antibacterial activity, with some compounds showing a weak antimicrobial effect (Murlykina et al., 2017).

Mechanism of Action

Target of Action

The compound, also known as 4-amino-1-methyl-3-N-propyl-1H-pyrazole-5-carboxamide, is a key intermediate in the synthesis of Sildenafil . Sildenafil is a potent inhibitor of cyclic guanosine monophosphate (cGMP)-specific phosphodiesterase type 5 (PDE5), which is the primary target of this compound .

Mode of Action

As an intermediate in the synthesis of Sildenafil, this compound likely interacts with its target, PDE5, by inhibiting its action. This results in an increase in cGMP levels, leading to smooth muscle relaxation in the corpus cavernosum and increased blood flow, thereby aiding erectile function .

Biochemical Pathways

The inhibition of PDE5 leads to an increase in cGMP levels. cGMP is a crucial component in the nitric oxide (NO) pathway, which is responsible for mediating vasodilation and thus, plays a significant role in erectile function .

Pharmacokinetics

It is metabolized primarily by the liver and excreted both in the urine and feces .

Result of Action

The ultimate result of the action of this compound, through its product Sildenafil, is the facilitation of erectile function. This is achieved by enhancing the effects of NO, leading to smooth muscle relaxation in the corpus cavernosum and increased blood flow .

Biochemical Analysis

Biochemical Properties

It is known to be soluble in chloroform, ethyl acetate, and methanol

Cellular Effects

It is known to be a potent hypolipidemic agent

Molecular Mechanism

It is suggested to be a possible inhibitor of phosphodiesterase 1

Temporal Effects in Laboratory Settings

It has a melting point of 98-101 °C (lit.) and a predicted boiling point of 325.9±42.0 °C

Synthesis routes and methods

Procedure details

A stirred suspension of 1-methyl4-nitro-3-n-propylpyrazole-5-carboxamide (EP-A-0463756; 237.7 g, 1.12 mol) and 5% palladium on charcoal (47.5 g) in ethyl acetate (2.02 l) was hydrogenated at 344.7 kPa (50 psi) and 50° C. for 4 hours, when the uptake of hydrogen was complete. The cool reaction mixture was filtered, then the filter pad washed with ethyl acetate, the combined filtrate and washings thus furnishing an ethyl acetate solution of the title compound (EP-A-0463756) which was of sufficient purity to use directly in the next stage of the reaction sequence (see Preparation 4).

Customer Q & A

Q1: What is the role of 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in the synthesis described in the research paper?

A1: this compound serves as a key building block in the synthesis of pyrazolo[4,3-d]pyrimidin-7(4H)-ones. The research demonstrates a one-pot green synthesis method where this compound reacts with various aromatic and heterocyclic aldehydes in the presence of Amberlite IR-120H resin as a catalyst []. This reaction leads to the formation of the desired pyrazolo[4,3-d]pyrimidin-7(4H)-one derivatives.

Q2: Are there any advantages to using Amberlite IR-120H resin as a catalyst in this reaction?

A2: Yes, the research highlights several benefits of using Amberlite IR-120H resin as a catalyst in this synthesis []. Firstly, it promotes a more environmentally friendly approach compared to traditional methods. Secondly, the resin can be easily recovered and reused multiple times without significant loss of catalytic activity, making the process more cost-effective and sustainable. Lastly, the reaction proceeds efficiently under relatively mild conditions using this catalyst.